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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available health and safety
information for 4-(4-Butylphenylazo)phenol (CAS No. 2496-21-1). Based on a thorough
review of publicly accessible data, including Safety Data Sheets (SDS) from multiple suppliers,
this document summarizes the current understanding of the toxicological and physicochemical
properties of this compound. Notably, a significant lack of detailed, quantitative experimental
data on the health and environmental effects of 4-(4-Butylphenylazo)phenol was observed.
The predominant information available from various chemical suppliers consistently classifies
this substance as non-hazardous under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). This guide presents the available data in a structured format to
aid researchers and professionals in conducting informed risk assessments.

Chemical and Physical Properties

4-(4-Butylphenylazo)phenol is an organic compound characterized by an azo functional
group linking a butyl-substituted phenyl ring to a phenol.[1] It typically appears as a light yellow
to amber or dark green crystalline powder. The butyl group contributes to the molecule's
hydrophobic nature.[1]

Table 1: Physicochemical Properties of 4-(4-Butylphenylazo)phenol
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Property Value Source(s)
CAS Number 2496-21-1 [2][3]
Molecular Formula C16H18N20 [3]
Molecular Weight 254.33 g/mol [3]
Light yellow to Amber to Dark
Appearance
green powder to crystal
4-Butyl-4'-hydroxyazobenzene,
Synonyms 4-[(4- [3]

Butylphenyl)diazenyl]phenol

Physical State

Solid at 20°C

[1]

Toxicological Data

A comprehensive search for quantitative toxicological data for 4-(4-Butylphenylazo)phenol

revealed a significant lack of specific experimental studies. Safety Data Sheets from multiple

suppliers consistently state that information on various toxicological endpoints is "not

available."

Table 2: Summary of Available Toxicological Information
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Toxicological

. GHS Classification Data Availability Source(s)
Endpoint
Acute Toxicity (Oral, - ]
] Not Classified No data available [2]
Dermal, Inhalation)
Skin o ;
) o Not Classified No data available [2]
Corrosion/Irritation
Serious Eye N ]
o Not Classified No data available [2]
Damage/Irritation
Respiratory or Skin - ]
o Not Classified No data available [2]
Sensitization
Germ Cell N ]
o Not Classified No data available [2]
Mutagenicity
Carcinogenicity Not Classified No data available [2]
Reproductive Toxicity Not Classified No data available [2]
Specific Target Organ
Toxicity (Single Not Classified No data available [2]
Exposure)
Specific Target Organ
Toxicity (Repeated Not Classified No data available [2]
Exposure)
Aspiration Hazard Not Classified No data available [2]

One Safety Data Sheet indicates that the substance or mixture does not contain components
considered to have endocrine-disrupting properties at levels of 0.1% or higher.[2]

Hazard Classification

According to multiple Safety Data Sheets, 4-(4-Butylphenylazo)phenol is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[2]

Table 3: GHS Hazard Classification
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)
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Classification  substance or ) word required ) statement(s)
) required required ]
mixture required

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically conducted on 4-(4-
Butylphenylazo)phenol are not publicly available. For the benefit of researchers who may
wish to conduct such studies, a generic workflow for a common in vitro mutagenicity assay, the

Ames test, is provided below.

Preparation

Prepare S9 Mix
(for metabolic activation)

Exposure

Combine Bacteria, Test
Compound, and S9 Mix/
Buffer

Prepare Salmonella

typhimurium Strains

Analysis
Incubate plates Count Revertant Compare to Controls Determine
(37°C for 48-72h) Colonies (Posluve and Negative) Mutagenic Poten lal

Plate mixture onto
minimal glucose agar

Prepare Test Compound
(4-(4-Butylphenylazo)phenol)

o 3
5 3

Click to download full resolution via product page
Generic workflow for an Ames test to assess mutagenic potential.

Signaling Pathways
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No information was found in the public domain regarding the interaction of 4-(4-
Butylphenylazo)phenol with any specific biological signaling pathways.

Search for Signaling Pathway Data

for 4-(4-Butylphenylazo)phenol

Comprehensive Literature
and Database Search

No Publicly Available Data Found

Click to download full resolution via product page

Results of the search for signaling pathway information.

Environmental Fate and Ecotoxicological Data

There is a lack of data on the environmental fate and ecotoxicity of 4-(4-
Butylphenylazo)phenol. One Safety Data Sheet states that the substance is not considered to
be persistent, bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative
(vPvB) at levels of 0.1% or higher.[2]

Table 4: Environmental Hazard Information

Endpoint Classification/Data Source(s)
Persistence and Degradability No data available [2]
Bioaccumulative Potential No data available [2]
Mobility in Soil No data available [2]
Ecotoxicity No data available [2]

Does not meet criteria for PBT
PBT/vPvB Assessment [2]
or vPvB
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Handling and Safety Precautions

Standard laboratory safety practices should be followed when handling 4-(4-
Butylphenylazo)phenol. This includes wearing appropriate personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-
ventilated area to avoid dust dispersion.[2] In case of contact, the following first aid measures
are recommended:

Inhalation: Move the person to fresh air.[2]

Skin Contact: Wash off with plenty of water.[2]

Eye Contact: Rinse with plenty of water.[2]

Ingestion: Rinse mouth with water.[2]

Conclusion

The currently available health and safety data for 4-(4-Butylphenylazo)phenol is limited. The
consistent classification of this compound as non-hazardous by multiple chemical suppliers
provides a baseline for risk assessment. However, the absence of detailed toxicological and
ecotoxicological studies necessitates a cautious approach in its handling and application. For
drug development and other sensitive applications, further experimental investigation into the
specific toxicological properties and potential biological activities of 4-(4-
Butylphenylazo)phenol is strongly recommended to fill the existing data gaps. Researchers
should adhere to good laboratory practices and take appropriate safety precautions when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Butylphenylazo)phenol: A Technical Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272269#health-and-safety-data-for-4-4-
butylphenylazo-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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